molecular formula C7H6ClN3O2S B2905930 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride CAS No. 114322-16-6

1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride

Cat. No. B2905930
CAS RN: 114322-16-6
M. Wt: 231.65
InChI Key: WRXUHCLJFZAIPY-UHFFFAOYSA-N
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Description

“1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride” is a chemical compound with the CAS Number: 114322-16-6 . It has a molecular weight of 231.66 . The IUPAC name for this compound is 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride .


Molecular Structure Analysis

The InChI code for “1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride” is 1S/C7H6ClN3O2S/c1-11-7-5 (9-10-11)3-2-4-6 (7)14 (8,12)13/h2-4H,1H3 . This code provides a unique representation of the molecule’s structure.


Chemical Reactions Analysis

While specific chemical reactions involving “1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride” are not available, benzotriazole derivatives have been shown to have synergic effects with other corrosion inhibitors .


Physical And Chemical Properties Analysis

The compound is solid in form .

Mechanism of Action

Benzotriazole derivatives have been found to have potential inhibitory effects on protease enzymes such as chymotrypsin, trypsin, and papain .

Safety and Hazards

The compound is classified as dangerous with hazard statements H314 - H335, indicating that it can cause severe skin burns and eye damage, and may cause respiratory irritation .

properties

IUPAC Name

3-methylbenzotriazole-4-sulfonyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClN3O2S/c1-11-7-5(9-10-11)3-2-4-6(7)14(8,12)13/h2-4H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRXUHCLJFZAIPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C=CC=C2S(=O)(=O)Cl)N=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride

CAS RN

114322-16-6
Record name 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride
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